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Compound of Interest

Compound Name: 2-(6-Chloropyridin-3-YL)ethanol

Cat. No.: B173323

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
disposal of 2-(6-Chloropyridin-3-YL)ethanol (CAS No. 117528-28-6) in a laboratory setting.
Adherence to these guidelines is crucial for ensuring personnel safety and minimizing
environmental impact.

Chemical and Physical Properties

While specific experimental data for 2-(6-Chloropyridin-3-YL)ethanol is limited, the following
table summarizes its known properties and includes estimated values based on structurally
similar compounds.
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Property Value

Source/Notes

) 2-(6-Chloropyridin-3-
Chemical Name

YL)ethanol
CAS Number 117528-28-6 -
Molecular Formula C7HsCINO -
Molecular Weight 157.6 g/mol -

Colorless liquid or
Appearance o o [1]

solid/viscous liquid
Boiling Point Data not available -
Melting Point Data not available -
Density Data not available -

) ] Inferred from general
. Data not available. Likely ) o

Solubility ) ) properties of similar

soluble in organic solvents.

compounds.

Storage Temperature 2-8°C, under inert atmosphere  [2]

Hazard Identification and Toxicological Data

2-(6-Chloropyridin-3-YL)ethanol is classified as a hazardous substance. The following table

summarizes its known and potential hazards.
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Hazard GHS Hazard ] Precautionary
e . Pictogram
Classification Statement Statements
P264, P270,

Acute Toxicity, Oral

H302: Harmful if

GHSO07 (Exclamation

P301+P312, P330,

Category 4 swallowed Mark
(Category 4) ) PEOL
P264, P280,
Skin Irritation H315: Causes skin GHSO07 (Exclamation P302+P352, P321,
(Category 2) irritation Mark) P332+P313,
P362+P364
) o ) ) P264, P280,
Serious Eye Irritation H319: Causes serious  GHSO07 (Exclamation
o P305+P351+P338,
(Category 2A) eye irritation Mark)
P337+P313
Specific target organ P261, P271,

toxicity — single

exposure (Category

3), Respiratory system

H335: May cause

respiratory irritation

GHSO07 (Exclamation
Mark)

P304+P340, P312,
P403+P233, P405,
P501

Toxicological Data:

Test

Result

Species

Notes

LD50 (Oral)

Data not available

Harmful if swallowed.

LD50 (Dermal)

Data not available

May be harmful in

contact with skin.

LC50 (Inhalation)

Data not available

May cause respiratory

irritation.

Experimental Protocols
Handling Protocol

3.1.1 Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield must be worn at all times.[3]
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o Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are required. Inspect
gloves for integrity before each use.[3]

» Skin and Body Protection: A laboratory coat must be worn. For procedures with a higher risk
of splashing, a chemical-resistant apron is recommended.[3]

» Respiratory Protection: All handling of 2-(6-Chloropyridin-3-YL)ethanol should be
conducted in a certified chemical fume hood to minimize inhalation exposure.[3]

3.1.2 General Handling Procedures

Preparation: Before handling, ensure that the work area is clean and uncluttered. Locate the
nearest safety shower and eyewash station.

Weighing and Transferring:

o If the compound is a solid, handle it carefully to avoid creating dust.

o Use appropriate, clean, and dry laboratory equipment (e.g., spatulas, glassware).

o When transferring, do so slowly and carefully to prevent spills.

e Storage: Store the compound in a tightly sealed, properly labeled container in a cool, dry,
and well-ventilated area, away from incompatible materials such as strong oxidizing agents.
[2] Recommended storage is at 2-8°C under an inert atmosphere.[2]
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Workflow for Handling 2-(6-Chloropyridin-3-YL)ethanol
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Safe Handling Workflow
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Spill Response Protocol

In the event of a spill, follow these procedures:

Evacuate: Immediately alert others in the vicinity and evacuate the area if the spill is large or
in a poorly ventilated space.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain: For liquid spills, contain the spill with an inert absorbent material (e.g., vermiculite,
sand, or commercial sorbent pads). For solid spills, carefully sweep the material to avoid
creating dust.

Clean-up:

o Wearing appropriate PPE, carefully collect the absorbed material or spilled solid into a
designated, labeled hazardous waste container.

o Clean the spill area with a suitable solvent (e.g., ethanol or acetone), followed by soap and
water. Collect all cleaning materials as hazardous waste.

Report: Report the spill to the laboratory supervisor and the institution's Environmental
Health and Safety (EHS) department.

Disposal Protocol

2-(6-Chloropyridin-3-YL)ethanol is a halogenated organic compound and must be disposed

of as hazardous waste. Do not dispose of this chemical down the drain or in the regular trash.

Waste Segregation: Collect all waste containing 2-(6-Chloropyridin-3-YL)ethanol in a
dedicated, clearly labeled hazardous waste container for "Halogenated Organic Waste". Do
not mix with non-halogenated waste.

Containerization: Use a compatible, leak-proof container with a secure lid. The container
must be labeled with "Hazardous Waste" and the full chemical name: "2-(6-Chloropyridin-3-
YL)ethanol".
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+ Storage of Waste: Store the waste container in a designated satellite accumulation area,
away from incompatible materials. Keep the container closed except when adding waste.

+ Disposal Request: When the container is full or ready for disposal, contact your institution's

EHS department to arrange for pickup and disposal by a licensed hazardous waste
contractor.

Disposal Workflow for 2-(6-Chloropyridin-3-YL)ethanol
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Waste Disposal Decision Workflow

Emergency Procedures

In case of exposure, follow these first-aid measures immediately:

« Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.[4]

o Skin Contact: Remove contaminated clothing and shoes. Immediately wash the affected
area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation
persists.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink one or two glasses of water. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[4]

Disclaimer: This document is intended as a guide and should not replace a thorough review of
the Safety Data Sheet (SDS) provided by the manufacturer and your institution's specific safety
protocols. Always consult your EHS department for guidance on handling and disposing of
hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 2-(6-Chloropyridin-
3-YL)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173323#handling-and-disposal-of-2-6-chloropyridin-
3-yl-ethanol-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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